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Compound of Interest
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Cat. No.: B1594350 Get Quote

Disperse Orange 1: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Disperse Orange 1, a monoazo dye, is a compound of significant interest in various scientific

and industrial fields. This technical guide provides an in-depth overview of its chemical

structure, physicochemical properties, and toxicological profile. Detailed experimental protocols

for its synthesis, characterization, and toxicological assessment are presented to facilitate

further research and application. All quantitative data is summarized in structured tables for

ease of reference, and key experimental workflows are visualized using logical diagrams.

Chemical Structure and Identification
Disperse Orange 1, also known as 4-((4-nitrophenyl)azo)-N-phenylaniline, is characterized by a

central azo bridge connecting a nitrophenyl and a phenylamino group.[1] This structure is

fundamental to its chromophoric properties and its interactions at a molecular level.

Chemical Structure Diagram:
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Step 1: Diazotization

Step 2: Azo Coupling Step 3: Purification

4-Nitrobenzenamine Diazonium Salt Formation
(0-5 °C)

Sodium Nitrite (NaNO2)
in Sulfuric Acid (H2SO4)

Disperse Orange 1
(Precipitate)

Coupling Reaction

Diphenylamine Filtration and Washing Recrystallization
(e.g., from hot ethanol-methanol) Pure Disperse Orange 1
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Prepare solution of
Disperse Orange 1 in a suitable solvent

Place solution in a cuvette
inside a spectrophotometer

Record initial absorbance (trans-isomer)

Irradiate with a high-intensity
light flash (e.g., camera flash)

Monitor the change in absorbance
over time as cis-isomer

thermally reverts to trans-isomer

Analyze kinetic data to
determine the rate constant

of isomerization
 

Prepare test solution of
Disperse Orange 1

Mix with Salmonella typhimurium
strain (e.g., TA98, TA100) and

S9 metabolic activation mix
(with FMN)

Pre-incubate the mixture

Add to molten top agar

Pour onto minimal glucose agar plates

Incubate for 48-72 hours

Count revertant colonies

Compare with positive and
negative controls to assess mutagenicity
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Cytotoxicity Assessment (e.g., MTT Assay) Genotoxicity Assessment (e.g., Micronucleus Assay)

Culture HepG2 cells in
96-well plates

Expose cells to various
concentrations of Disperse Orange 1

Incubate for specific time periods
(e.g., 24, 48, 72 hours)

Add MTT reagent and incubate

Solubilize formazan crystals

Measure absorbance to
determine cell viability

Culture HepG2 cells

Expose cells to Disperse Orange 1

Add cytochalasin B to
block cytokinesis

Harvest and fix cells

Stain and score for
micronuclei in binucleated cells

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Disperse Orange A chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594350#disperse-orange-a-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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